(S)-1-(2,4-Dichlorophenyl)ethanamine
Overview
Description
Molecular Structure Analysis
The molecular formula of “(S)-1-(2,4-Dichlorophenyl)ethanamine” is C8H9Cl2N . The InChI code is 1S/C8H9Cl2N/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3/t5-/m0/s1 .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 190.07 g/mol . It has one hydrogen bond donor count and one hydrogen bond acceptor count . The compound has a rotatable bond count of 1 . Its exact mass and monoisotopic mass are 189.0112047 g/mol . The topological polar surface area is 26 Ų . It has 11 heavy atoms . The complexity of the molecule is 129 .Scientific Research Applications
Enantioselective Synthesis in Drug Production
(S)-1-(2,4-Dichlorophenyl)ethanamine is used in the enantioselective synthesis of chiral intermediates for antifungal agents like Miconazole. A study highlighted the use of a bacterial strain, Acinetobacter sp., for the biocatalysis of 2-chloro-1-(2,4-dichlorophenyl) ethanone to its chiral alcohol form with high stereoselectivity and yield. This process illustrates the compound's role in efficient drug synthesis (Miao et al., 2019).
Synthesis of N-Substituted Ethanamine Chalcones
In another research, a series of chalcones possessing N-substituted ethanamine were synthesized, showcasing the versatility of this compound in creating compounds with potential antiamoebic activity. These synthesized compounds were tested against various strains, demonstrating significant bioactivity (Zaidi et al., 2015).
Application in Biocides and Corrosion Inhibition
The compound has also been used in the development of multifunctional biocides, specifically 2-(Decylthio)Ethanamine Hydrochloride, illustrating its potential in industrial applications. This biocide shows effectiveness against bacteria, fungi, algae, and also exhibits biofilm and corrosion inhibition properties, useful in recirculating cooling water systems (Walter & Cooke, 1997).
Wastewater Treatment
Research on the removal of 2,4-dichlorophenol from wastewater has utilized compounds derived from this compound. Immobilized enzymes on modified beads showed significant potential in treating toxic pollutants in wastewater, demonstrating the compound's environmental applications (Wang et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
(1S)-1-(2,4-dichlorophenyl)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9Cl2N/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3/t5-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUVZHZAOWDHBOU-YFKPBYRVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=C(C=C1)Cl)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=C(C=C(C=C1)Cl)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40368818 | |
Record name | (S)-1-(2,4-Dichlorophenyl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40368818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
133492-69-0 | |
Record name | (S)-1-(2,4-Dichlorophenyl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40368818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.